trans-3-Aminocyclobutanecarboxylic acid hydrochloride
Overview
Description
“trans-3-Aminocyclobutanecarboxylic acid hydrochloride” is a chemical compound with the CAS RN：84182-59-2 and molecular formula：C5H10ClNO2 . It is a versatile compound used in scientific research.
Synthesis Analysis
An expedient approach to cis- and trans-3-aminocyclobutanecarboxylic acids was developed starting from 1,1-cyclobutanedicarboxylic acid . The stereochemistry of the title compounds was established by nuclear Overhauser effect spectroscopy experiments .Molecular Structure Analysis
The molecular weight of “this compound” is 151.59 . The IUPAC name is 3-aminocyclobutanecarboxylic acid hydrochloride . The Inchi Code is 1S/C5H9NO2.ClH/c6-4-1-3 (2-4)5 (7)8;/h3-4H,1-2,6H2, (H,7,8);1H/t3-,4-; .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Biotechnological and Chemical Synthesis Applications
Muconic Acid Production and Valorization : Muconic acid, with its isomeric forms including trans,trans-muconic acid, serves as a versatile monomer for specialty polymers and as a precursor for value-added chemicals like adipic or terephthalic acids. The systematic overview of muconic acid production, including biotechnological pathways, highlights its potential as a starting material for synthesizing various products, suggesting a broader context where related compounds like trans-3-Aminocyclobutanecarboxylic acid hydrochloride could find application in material science and industrial chemistry (Khalil et al., 2020).
Advances in Functionalized β-Amino Acid Derivatives : The synthesis and transformations of functionalized β-amino acid derivatives using metathesis reactions represent a crucial area in drug research and material science. The application of metathesis reactions in synthesizing cyclic β-amino acids and other densely functionalized derivatives underscores the significance of novel amino acids in medicinal chemistry and polymer science (Kiss et al., 2018).
Pharmacological and Diagnostic Applications
Cell-Penetrating Peptides (CPPs) : CPPs, short peptides capable of facilitating drug or cargo complexes across the plasma membrane, have shown potential in disease diagnosis and therapy. This opens a pathway for investigating this compound and its derivatives as possible candidates for enhancing drug delivery systems, particularly in treating cancer, inflammation, and central nervous system disorders (Xie et al., 2020).
Biocatalyst Inhibition by Carboxylic Acids : The study on the inhibition of biocatalysts by carboxylic acids, including the impact on microbial strains like Escherichia coli and Saccharomyces cerevisiae, provides insights into microbial resistance mechanisms. This research could offer a background for utilizing this compound in enhancing microbial production processes or developing microbial strains with improved resistance to inhibitors (Jarboe et al., 2013).
Anticancer and Therapeutic Agents : Research into various chemical compounds, including cinnamic acid derivatives and glycyrrhetinic acid, for their anticancer properties, underscores the potential of exploring this compound in similar capacities. These studies indicate the broader application of novel chemical compounds in developing anticancer agents and therapeutic drugs, providing a foundation for future research into related compounds (De et al., 2011; Hussain et al., 2021).
Safety and Hazards
properties
IUPAC Name |
3-aminocyclobutane-1-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2.ClH/c6-4-1-3(2-4)5(7)8;/h3-4H,1-2,6H2,(H,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWZUMNAIAFBWKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1N)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
84182-60-5, 1201190-01-3 |
Source
|
| Record name | (1r,3r)-3-aminocyclobutane-1-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-aminocyclobutane-1-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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